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Compound of Interest

Compound Name: 2-Bromo-5-fluoropyrazine

Cat. No.: B580426 Get Quote

Disclaimer: This document provides a technical guide to the safety, handling, and storage of 2-
Bromo-5-fluoropyrazine. No specific Safety Data Sheet (SDS) for 2-Bromo-5-fluoropyrazine
was publicly available at the time of this writing. The information herein is compiled from data

on structurally analogous compounds, primarily 2-Bromo-5-fluoropyridine and 2-Bromo-5-

fluoropyrimidine. Researchers and professionals should treat 2-Bromo-5-fluoropyrazine as a

potentially hazardous substance and handle it with the utmost care, following all institutional

and regulatory safety protocols.

Chemical and Physical Properties
While specific experimental data for 2-Bromo-5-fluoropyrazine is limited, the following table

summarizes its basic chemical properties.

Property Value Source

CAS Number 1209459-10-8 [1][2]

Molecular Formula C₄H₂BrFN₂ [1][2]

Molecular Weight 176.97 g/mol [1][2]

Synonym 5-bromo-2-fluoropyrazine [1]

Hazard Identification and Classification
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Based on analogous compounds, 2-Bromo-5-fluoropyrazine should be considered a

hazardous substance. The following GHS classifications are anticipated.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[3]

[4]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin[3][4]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[3]

[4][5]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[3][4][5]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[3][4]

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation[3][5]

Signal Word: Warning

Hazard Pictograms:

alt text

(GHS07)

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
Adherence to strict experimental protocols is crucial when working with 2-Bromo-5-
fluoropyrazine.

Engineering Controls
All handling of 2-Bromo-5-fluoropyrazine should be conducted in a properly functioning

chemical fume hood.
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Ensure a safety shower and eyewash station are readily accessible and have been recently

tested.[6]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling this compound:

PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

conforming to EN166 (EU) or

NIOSH (US) standards. A face

shield should be worn if there

is a splash hazard.

To protect against splashes

and vapors that can cause

serious eye irritation.

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber)

inspected prior to use.

To prevent skin contact, which

may be harmful.[3]

Body Protection

A flame-retardant lab coat and

appropriate protective clothing

to prevent skin exposure.

To protect against accidental

skin contact and contamination

of personal clothing.[3]

Respiratory Protection

Use only in a well-ventilated

area, preferably within a

chemical fume hood. If

exposure limits are exceeded

or irritation is experienced, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator is required.

To prevent inhalation of

harmful dust, vapors, or mists.

[3][5]

General Handling Procedures
Avoid all personal contact, including inhalation.[3]

Wear protective clothing when there is a risk of exposure.[3]

Do not eat, drink, or smoke in the work area.[3]
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Keep containers tightly closed when not in use.

Wash hands thoroughly with soap and water after handling.[3]

Launder contaminated clothing before reuse.[3]

First Aid Measures
In the event of exposure, immediate action is critical.

Exposure Route First Aid Protocol

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek

immediate medical attention.[3][5]

Skin Contact

Take off immediately all contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, get medical

advice/attention.[3][5]

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Call a poison center or

doctor/physician immediately.[3][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison center or

doctor/physician immediately.[3][5]

Firefighting Measures and Accidental Release
Firefighting

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5]
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Specific Hazards: May emit corrosive fumes upon combustion. Containers may burn, though

the substance is not considered a significant fire risk.[3]

Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[7]

Accidental Release
Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Avoid breathing dust, vapors, mist, or gas.[5]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Cleanup Methods: For dry spills, sweep up and shovel into a suitable container for disposal.

Avoid dust formation. For liquid spills, absorb with an inert material and place in a sealed

container for disposal.[3]

Storage and Disposal
Storage

Store in a cool, dry, and well-ventilated place.[5][8]

Keep the container tightly closed.[5][8]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[7]

Protect from physical damage.[3]

Disposal
Dispose of this chemical and its container to an approved waste disposal plant.

Do not allow the product to enter drains.

Contaminated packaging should be disposed of as unused product.
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Visual Workflows
The following diagrams illustrate key safety and handling workflows for 2-Bromo-5-
fluoropyrazine.

Preparation Handling Cleanup & Storage

Don PPE Verify Fume Hood Check Emergency Equipment Weigh/Measure in Hood Perform Experiment Close Container Decontaminate Workspace Dispose of Waste Store Properly Doff PPE EndStart Begin Work

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling 2-Bromo-5-fluoropyrazine.
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Caption: First Aid Procedures for Exposure to 2-Bromo-5-fluoropyrazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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